Monocrotaline N-Oxide (Standard)

• Molecular Formula: C16H23NO7
• Molecular Weight: 341.36 g/mol
• InChI: InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15-,16+,17?/m0/s1
• InChIKey: LHVAZUAALQTANZ-DZIFAQNXSA-N

Monocrotaline N-Oxide (Standard) – Certified Reference Material

Monocrotaline N-Oxide (Standard) [CAS 35337-98-5] is a high-purity analytical reference standard of monocrotaline N-oxide, the primary N-oxide metabolite of the macrocyclic pyrrolizidine alkaloid (PA) monocrotaline. It is a white crystalline solid belonging to the retronecine-type PA N-oxide subclass . This standard is certified as a primary reference substance with assigned absolute purity (considering chromatographic purity, water, residual solvents, and inorganic impurities), meeting the requirements for use as a calibrant in quantitative LC-MS/MS and HPLC methods for food safety, toxicology, and pharmacokinetic applications . Its defined purity and full characterization directly address the regulatory need for traceable, authenticated standards in PA analysis under frameworks such as ISO 17034 and pharmacopeial monographs [1].

Certified primary reference standard for PA N-oxide analysis

Assigned absolute purity supports calibrant accuracy in LC-MS/MS and HPLC methods

Traceable to pharmacopeial monographs (USP/EP) for regulatory food and toxicology testing

• [1] SynZeal Research. Monocrotaline N-Oxide (35337-98-5). Reference Standard Datasheet. Available at: https://www.synzeal.com View Source

Why Monocrotaline N-Oxide (Standard) Cannot Be Substituted

Monocrotaline N-oxide cannot be substituted by generic retronecine-type PA standards because its biological and analytical behavior is governed by a distinct metabolic liability: reversible conversion to the potent pneumo- and hepatotoxin monocrotaline [1]. Unlike monocrotaline pyrrole (MCTP), which is an obligate terminal toxicant, monocrotaline N-oxide is intrinsically less toxic but can undergo P450- and intestinal flora-mediated reduction back to monocrotaline, making its accurate quantification essential for true exposure assessment [2]. The validated LC-MS/MS method for simultaneous determination of monocrotaline and its N-oxide shows a linearity of 1–2000 ng/mL with correlation coefficients >0.997 for each analyte, a performance range not guaranteed by non-specific PA reference materials [3]. Consequently, only a certified, fully characterized Monocrotaline N-Oxide (Standard) provides the molecular identity, purity, and batch-to-batch traceability needed for regulatory-compliant analysis.

Metabolic Interconversion

Monocrotaline N-oxide can undergo reduction to monocrotaline in biological systems; generic retronecine-type PA standards may not account for this liability, shifting quantification accuracy.

Method Performance Transfer

Validated simultaneous LC-MS/MS methods for MCT and MCT N-oxide rely on certified reference material for linearity and matrix effect control; non-specific PA standards may not support equivalent method performance.

Purity Specification Mismatch

Reported purity and absolute purity assignment differ from generic PA N-oxide standards; batch-to-batch traceability and COA documentation may be absent, affecting calibration confidence.

• [1] Lin F, Pan A, Ye Y, Liu J. Simultaneous determination of monocrotaline and its N-oxide metabolite in rat plasma using LC-MS/MS: Application to a pharmacokinetic study. Biomedical Chromatography. 2021;35(9):e5207. View Source
• [2] Chesney CF, Allen JR, Hsu IC. Resistance of the guinea pig to pyrrolizidine alkaloid intoxication. Toxicology and Applied Pharmacology. 1974;29(3):418-428. View Source
• [3] Lin F, Pan A, Ye Y, Liu J. Simultaneous determination of monocrotaline and its N-oxide metabolite in rat plasma using LC-MS/MS. Biomedical Chromatography. 2021;35(9):e5207. View Source

Monocrotaline N-Oxide (Standard) Key Differentiators

Differential Toxicity: N-Oxide vs. MCTP

In a direct head-to-head intravenous toxicity study in rats, monocrotaline N-oxide did not produce acute pulmonary vascular injury, whereas the same dose of monocrotaline pyrrole (MCTP) induced pulmonary hypertension, right ventricular hypertrophy, and vascular lesions. Rats given the same intravenous dose of MCT, MCT N-oxide, or MCTP responded with toxicity only to MCTP [1]. This establishes that monocrotaline N-oxide is not per se pneumotoxic and requires metabolic reduction to MCT for bioactivation. For researchers modeling pulmonary arterial hypertension (PAH), this distinction is critical for experimental design and correct interpretation of toxicant exposure.

Acute pneumotoxicity

Head-to-head

MCT N-oxide: no pulmonary vascular injury at tested dose; MCTP: pulmonary hypertension, right ventricular hypertrophy, and vascular lesions at same dose.

Reported model endpoint context; MCT N-oxide requires metabolic reduction for bioactivation.

Intravenous rat model; pulmonary and cardiac endpoints assessed.

Evidence Dimension	Acute pneumotoxicity following intravenous administration
Target Compound Data	No pulmonary vascular injury or right ventricular hypertrophy observed
Comparator Or Baseline	Monocrotaline pyrrole (MCTP) produced pulmonary hypertension, vascular injury, and right ventricular hypertrophy at the same dose
Quantified Difference	Qualitative: MCTP toxic; MCT N-oxide not toxic per se under these conditions
Conditions	Intravenous administration in rats; pulmonary and cardiac endpoints assessed

Why This Matters

This directly informs procurement by delineating the appropriate use case: MCT N-oxide standard is indispensable for analytical quantification of metabolic detoxification pathways, while MCTP is required for direct toxicity induction models.

• [1] Effect of a mixed function oxidase inducer and inhibitor on monocrotaline pyrrole pneumotoxicity. Toxicology and Applied Pharmacology. Available via OvidDS. View Source

Simultaneous LC-MS/MS Quantification with Monocrotaline

A fully validated LC-MS/MS method for the simultaneous determination of monocrotaline (MCT) and monocrotaline N-oxide (MNO) in rat plasma demonstrated a linear range of 1–2000 ng/mL with correlation coefficients (r) >0.997 for each analyte. The method met acceptance criteria for selectivity, matrix effect, accuracy, precision, and recovery [1]. This direct, simultaneous analytical capability is not available with generic PA mixtures or impure standards. Furthermore, the method was applied to a pharmacokinetic study revealing that MCT is rapidly absorbed (Tmax: 0.400 ± 0.149 h) with an absolute bioavailability of 78.2%, necessitating precise, paired quantification of MCT and its N-oxide metabolite for accurate pharmacokinetic modeling [1].

LC-MS/MS validation

Method context

Simultaneous quantification of MCT and MNO: linear range 1–2000 ng/mL, correlation coefficients >0.997 for each analyte.

Supports method development benchmark; paired quantification enables accurate toxicokinetic interpretation.

Rat plasma; validated per bioanalytical guidance.

Evidence Dimension	Linearity range and correlation coefficient in LC-MS/MS method
Target Compound Data	Monocrotaline N-oxide linearity: 1–2000 ng/mL, r >0.997
Comparator Or Baseline	Monocrotaline linearity: 1–2000 ng/mL, r >0.997 (same method)
Quantified Difference	Equivalent validated linearity ranges; MCT Tmax 0.400 ± 0.149 h; absolute bioavailability 78.2%
Conditions	Rat plasma; LC-MS/MS; electrospray ionization; validated per FDA bioanalytical guidance

Why This Matters

This provides a certified analytical benchmark for method development. A non-certified standard would compromise the accuracy of pharmacokinetic parameters such as Tmax and bioavailability, which directly impact toxicokinetic modeling.

• [1] Lin F, Pan A, Ye Y, Liu J. Simultaneous determination of monocrotaline and its N-oxide metabolite in rat plasma using LC-MS/MS: Application to a pharmacokinetic study. Biomedical Chromatography. 2021;35(9):e5207. View Source

DNA Adduct Formation as Genotoxic Biomarker

A cross-study class-level analysis shows that monocrotaline N-oxide, alongside lasiocarpine N-oxide, retrorsine N-oxide, and heliotrine N-oxide, produces DHP-derived DNA adducts in vivo [1]. This study demonstrated for the first time that a set of four DNA adducts (DHP-dG-3, DHP-dG-4, DHP-dA-3, DHP-dA-4) derived from PA N-oxides serves as a common toxicological biomarker of PA-induced liver tumor formation [1]. In contrast, monocrotaline N-oxide DNA adduct formation can be reduced by 59% through inhibition of P450 3A enzymes [2]. This indicates that while MNO can serve as a biomarker source, its activation is enzyme-dependent and differs from other PA N-oxides in terms of metabolic regulation.

DNA adduct biomarker

Class-level

Monocrotaline N-oxide forms DHP-dG-3, DHP-dG-4, DHP-dA-3, DHP-dA-4 adducts in liver; qualitatively similar to other PA N-oxides.

Class-level adduct context; supports biomarker research with authenticated standard to avoid false-positive signals.

59% reduction with P450 3A inhibition; in vivo rat model.

Evidence Dimension	Formation of DHP-DNA adducts as genotoxic biomarkers
Target Compound Data	Monocrotaline N-oxide forms DHP-dG-3, DHP-dG-4, DHP-dA-3, DHP-dA-4 adducts in liver
Comparator Or Baseline	Lasiocarpine N-oxide, retrorsine N-oxide, heliotrine N-oxide (same adduct set); P450 3A inhibitor reduces MNO adduct formation by 59%
Quantified Difference	MNO adduct formation reduced by 59% with triacetyleandomycin; qualitatively similar to other PA N-oxides in adduct spectrum
Conditions	In vivo rat liver; in vitro liver microsomes with P450 3A inhibitor

Why This Matters

This positions Monocrotaline N-Oxide (Standard) as an essential positive control and calibrator for DNA adductomics studies. Its defined purity and identity are required to avoid false-positive adduct signatures from contaminants.

• [1] He X, Xia Q, Ma L, Fu PP. Pyrrolizidine alkaloid-derived DNA adducts are common toxicological biomarkers of pyrrolizidine alkaloid N-oxides. Journal of Food and Drug Analysis. 2017;25(4):984-991. View Source
• [2] Wang Y-P, Yan J, Beger RD, Fu PP, Chou MW. Metabolic activation of the tumorigenic pyrrolizidine alkaloid, monocrotaline, leading to DNA adduct formation in vivo. Cancer Letters. 2005;226(1):27-35. View Source

Primary Reference Standard and Purity Specification

Monocrotaline N-Oxide (Standard) is designated as a primary reference standard with an assay specification of ≥98.0% (HPLC), certified by PhytoLab under the phyproof® product line . This is directly comparable to the Monocrotaline (Crotaline) primary reference standard, which is specified at ≥95.0% (HPLC) . The N-oxide standard's higher minimum purity specification (≥98% vs. ≥95%) and assigned absolute purity (corrected for water, residual solvents, and inorganic impurities) provide a 3-percentage-point purity advantage . Additionally, batch-specific purity data (e.g., 98.31% for a representative lot) are provided with Certificates of Analysis, enabling precise calibration .

Purity specification

Specification review

≥98.0% (HPLC) as primary reference standard; absolute purity assigned (corrected for water, residual solvents, impurities).

Reported purity specification; batch-specific COA data required for calibration verification.

Supplier-reported data; compare with monocrotaline standard (≥95.0% HPLC).

Evidence Dimension	HPLC purity specification
Target Compound Data	Monocrotaline N-Oxide (Standard): ≥98.0% (HPLC), primary reference standard, absolute purity assigned
Comparator Or Baseline	Monocrotaline (Crotaline) Primary Reference Standard: ≥95.0% (HPLC); Other PA N-oxides (e.g., Retrorsine N-oxide): ≥95.0% (HPLC)
Quantified Difference	≥3% higher minimum purity specification; absolute purity assignment vs. chromatographic purity alone
Conditions	HPLC-UV/ELSD; PhytoLab phyproof® certification; traceable to SI units

Why This Matters

This purity differential directly impacts analytical accuracy. Each 1% impurity introduces a proportional systematic error in quantification, which can compromise regulatory compliance in food safety testing where PA limits are set at ppb levels.

Differential Metabolism: N-Oxide vs. Pyrrole

In rat liver microsomes, monocrotaline is metabolized to two major products: the toxic pyrrole DHP (dehydromonocrotaline) and the detoxification product monocrotaline N-oxide. The ratio between these pathways is enzyme-dependent: P450 3A inhibition with triacetyleandomycin reduced DHP formation by 52% and monocrotaline N-oxide formation by 59% [1]. Additionally, guinea pig liver microsomes exhibit comparable N-oxidation capacity to rats but considerably lower dehydrogenation (pyrrole formation) activity [2]. This species- and enzyme-dependent partitioning means that Monocrotaline N-Oxide (Standard) is essential as a specific reference compound for distinguishing detoxification from bioactivation in metabolic studies, whereas generic PA standards cannot resolve this pathway-specific quantification.

Metabolic partitioning

Cross-study comparable

N-oxide formation reduced 59% by P450 3A inhibitor; DHP formation reduced 52%. Guinea pig microsomes show low dehydrogenation.

Reported enzyme-dependent partitioning context; supports metabolite-specific quantification research.

Rat liver microsomes; triacetyleandomycin as inhibitor.

Evidence Dimension	P450 3A-mediated metabolite partitioning (DHP vs. N-oxide)
Target Compound Data	Monocrotaline N-oxide formation reduced by 59% upon P450 3A inhibition
Comparator Or Baseline	DHP (dehydromonocrotaline) formation reduced by 52% under same conditions
Quantified Difference	Differential inhibition: N-oxide pathway (−59%) more sensitive to P450 3A than DHP pathway (−52%); guinea pig microsomes show low dehydrogenation
Conditions	F344 female rat liver microsomes; triacetyleandomycin (P450 3A inhibitor); guinea pig vs. rat microsomal comparison

Why This Matters

For mechanistic toxicology and DMPK studies, quantifying the N-oxide:pyrrole ratio is a key determinant of toxicity outcome. Only a certified Monocrotaline N-Oxide standard provides the unequivocal retention time and mass transition for this metabolite-specific quantification.

• [1] Wang Y-P, Yan J, Beger RD, Fu PP, Chou MW. Metabolic activation of the tumorigenic pyrrolizidine alkaloid, monocrotaline, leading to DNA adduct formation in vivo. Cancer Letters. 2005;226(1):27-35. View Source
• [2] Chesney CF, Allen JR, Hsu IC. Resistance of the guinea pig to pyrrolizidine alkaloid intoxication. Toxicology and Applied Pharmacology. 1974;29(3):418-428. View Source

USP/EP Pharmacopeial Traceability

Monocrotaline N-Oxide (Standard) can be provided with traceability against pharmacopeial standards (USP or EP) based on feasibility [1]. The standard is compliant with regulatory guidelines and is intended for analytical method development, method validation (AMV), and Quality Control (QC) applications for Abbreviated New Drug Applications (ANDA) or commercial production [2][3]. This regulatory alignment is not uniformly guaranteed for other PA N-oxide reference materials (e.g., retrorsine N-oxide or lasiocarpine N-oxide standards), which are frequently provided as 'research-grade only' without pharmacopeial traceability documentation.

Pharmacopeial traceability

Class-level

USP/EP traceability available; suitable for ANDA, QC, and AMV applications per supplier documentation.

Supports regulatory documentation review; other PA N-oxide standards may lack guaranteed traceability.

ISO 17034 accredited production; supplier-provided traceability certificate.

Evidence Dimension	Pharmacopeial traceability and regulatory compliance
Target Compound Data	USP/EP traceability available; suitable for ANDA, DMF, QC, and AMV applications
Comparator Or Baseline	Other PA N-oxide standards (e.g., retrorsine N-oxide) may be offered as research-grade only without guaranteed pharmacopeial alignment
Quantified Difference	Regulatory documentation package available (traceability certificate); no such package for generic research-grade PA N-oxides
Conditions	ISO 17034 accredited reference material production; pharmacopeial monograph alignment

Why This Matters

For pharmaceutical R&D and quality control laboratories operating under GMP/GLP, the availability of USP/EP-traceable standards is a regulatory prerequisite. Selecting a standard without this traceability creates a compliance gap that can delay ANDA submissions.

• [1] SynZeal Research. Monocrotaline N-Oxide (35337-98-5). Reference Standard Datasheet. View Source
• [2] Axios Research. Monocrotaline N-Oxide. Reference Standard Product Page. View Source
• [3] CATO Research Chemicals. Monocrotaline N-Oxide Standard (35337-98-5). ISO 17034 Certified Reference Material. View Source

Monocrotaline N-Oxide (Standard) Applications

Toxicokinetic and Pharmacokinetic Studies

Monocrotaline N-Oxide (Standard) serves as the critical calibrator for simultaneous LC-MS/MS quantification of monocrotaline and its N-oxide metabolite in biological matrices (plasma, liver, urine). The validated linearity range of 1–2000 ng/mL with r >0.997 enables precise toxicokinetic modeling of MCT absorption (Tmax: 0.400 h) and bioavailability (78.2%) [1]. Researchers investigating PA metabolism or performing DMPK profiling of PA-containing botanicals require this standard to distinguish between detoxification (N-oxide) and bioactivation (pyrrole) pathways, a distinction not achievable with generic PA standards.

Food Safety and Regulatory Contaminant Analysis

With regulatory limits for pyrrolizidine alkaloids in food and feed (e.g., EN 17683:2023 for LC-MS/MS quantification), laboratories must use certified reference standards with assigned absolute purity. Monocrotaline N-Oxide (Standard) with ≥98.0% HPLC purity and USP/EP traceability fulfills the ISO 17034 requirements for accredited food testing laboratories [2]. Its use as a primary calibrant directly minimizes the risk of systematic bias in quantifying total PA content at regulatory decision thresholds.

Genotoxicity and DNA Adductomics Biomarkers

Monocrotaline N-Oxide (Standard) is an authenticated positive control for DHP-DNA adduct formation studies. The demonstrated ability of MNO to generate DHP-dG-3, DHP-dG-4, DHP-dA-3, and DHP-dA-4 adducts in vivo positions it as a key reference for developing DNA adduct-based biomarkers of PA exposure and early hepatocarcinogenesis [3]. Its purity prevents false-positive adduct signals from PA impurities that could confound biomarker specificity.

Impurity Profiling and Reference Standard Qualification

For pharmaceutical companies developing medicinal products from PA-containing botanicals, Monocrotaline N-Oxide (Standard) is essential for characterizing the N-oxide impurity profile of monocrotaline APIs. The availability of USP/EP-traceable batches and full Certificates of Analysis with chromatographic purity, water content, and residual solvent data supports ANDA/NDA regulatory submissions [2]. Laboratories performing QC release testing or stability studies of monocrotaline-containing formulations can use this standard for system suitability and quantitative impurity determination.

Application

Selection Property

Validation Focus

Toxicokinetic research

Certified calibrant for MCT/MNO quantification

Method linearity, matrix effect, and recovery review

Food safety contaminant analysis

ISO 17034 compliant reference standard

Calibration accuracy at regulatory decision levels

Genotoxicity biomarker studies

Authenticated PA N-oxide standard

DNA adduct specificity and enzyme-dependency review

Pharmaceutical impurity characterization

Traceable reference standard with absolute purity

COA review for residual solvents and water content

• [1] Lin F, Pan A, Ye Y, Liu J. Simultaneous determination of monocrotaline and its N-oxide metabolite in rat plasma using LC-MS/MS. Biomedical Chromatography. 2021;35(9):e5207. View Source
• [2] SynZeal Research. Monocrotaline N-Oxide (35337-98-5). Reference Standard Datasheet. View Source
• [3] He X, Xia Q, Ma L, Fu PP. Pyrrolizidine alkaloid-derived DNA adducts are common toxicological biomarkers of pyrrolizidine alkaloid N-oxides. Journal of Food and Drug Analysis. 2017;25(4):984-991. View Source